H-3-Pal-OH

• CAS: 28105-69-3
• Synonyms: 3-(3-pyridyl)alanine; 3-(3-pyridyl)alanine, (R)-isomer; 3-(3-pyridyl)alanine, (S)-isomer; beta-(3-pyridyl)alanine
• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18 g/mol
• SMILES: C1=CC(=CN=C1)CC(C(=O)O)N
• InChI: InChI=1S/C8H10N2O2/c9-7(8(11)12)4-6-2-1-3-10-5-6/h1-3,5,7H,4,9H2,(H,11,12)/t7-/m0/s1
• InChIKey: DFZVZEMNPGABKO-ZETCQYMHSA-N

H-3-Pal-OH is the L-enantiomer of 3-(3-pyridyl)alanine, essential for biological activity in receptor binding and enzyme interaction studies. The 3-pyridyl isomer offers a distinct balance of receptor affinity (KD=0.15 nM) and hydrophilicity (LogD=-2.5) compared to 2-Pal or 4-Pal analogs. Procure this specific isomeric form for reproducible results in peptide synthesis, SAR studies, and the development of stable therapeutic candidates.

H-3-Pal-OH (CAS 28105-69-3) 基本信息与研究应用概览

H-3-Pal-OH（化学名：3-(3-吡啶基)-L-丙氨酸，CAS 28105-69-3/64090-98-8）是一种非蛋白源性 L-型芳香族氨基酸衍生物，分子式为 C₈H₁₀N₂O₂，分子量 166.18 g/mol [1]。其结构特征在于 β-碳上连接有一个 3-吡啶基团，这使得该化合物在保留芳香性相互作用的同时引入了额外的氢键受体（吡啶氮原子），从而能够精细调控肽类分子的生物物理性质与受体结合行为 [2]。该化合物以白色至类白色粉末形式存在，熔点为 248–252°C，在 DMF 中具有良好溶解性（0.3 g/2 mL）[3]。作为肽类药物设计与结构优化中的重要砌块，H-3-Pal-OH 已在生长抑素受体靶向放射性药物、胰高血糖素类似物及抗肿瘤环肽等多个治疗方向中展现出差异化的应用价值。

• [1] PubChem. 3-(3-Pyridyl)alanine. CID 152953. Molecular Weight: 166.18 g/mol. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/152953. View Source
• [2] Mansi R, et al. Pyridyl-Ala in the third position of radiolabeled somatostatin antagonists: the effect of regioisomeric substitution. EJNMMI Radiopharm Chem. 2025;10:35. doi:10.1186/s41181-025-00363-6. View Source
• [3] ChemWhat. L-3-吡啶基丙氨酸 CAS#: 64090-98-8. 溶解度: 溶于透明溶液（0.3g/2ml DMF）。熔点: 248-252℃。Retrieved from https://www.chemwhat.net. View Source

为什么 H-3-Pal-OH 不能简单被同类吡啶丙氨酸异构体或天然芳香族氨基酸替代

在肽类药物化学中，同类氨基酸衍生物之间的细微结构差异往往导致药理活性、生物分布与代谢稳定性的显著偏离，因此“同类互换”具有极高的失败风险。以 H-3-Pal-OH 为例，其与 2-吡啶丙氨酸（2-Pal）和 4-吡啶丙氨酸（4-Pal）仅在吡啶环上氮原子的位置有所不同，但这一微小的区域异构差异即足以造成受体亲和力、亲脂性及体内肾脏滞留行为的系统性改变 [1]。此外，与天然芳香族氨基酸如苯丙氨酸（Phe）或酪氨酸（Tyr）相比，3-Pal 引入的吡啶氮原子不仅赋予了额外的氢键结合能力，还可通过质子化状态调节分子的整体亲水性，从而显著改善肽类药物的水溶性和化学稳定性 [2]。若在结构优化中不加区分地使用 2-Pal、4-Pal 或天然氨基酸进行替换，将可能导致靶点亲和力丧失、药代动力学特征恶化甚至完全失活。以下定量证据体系将详细阐明 H-3-Pal-OH 相对于上述对照物在多个关键维度上的可量化差异。

• [1] Mansi R, et al. Pyridyl-Ala in the third position of radiolabeled somatostatin antagonists: the effect of regioisomeric substitution. EJNMMI Radiopharm Chem. 2025;10:35. doi:10.1186/s41181-025-00363-6. View Source
• [2] Mroz PA, et al. Pyridyl-alanine as a Hydrophilic, Aromatic Element in Peptide Structural Optimization. J Med Chem. 2016;59(17):8061-7. doi:10.1021/acs.jmedchem.6b00840. View Source

H-3-Pal-OH 差异化定量证据指南：受体亲和力、亲水性、肽溶解度与体内稳定性对比

生长抑素 SST2 受体结合亲和力：3-Pal 对 2-Pal 和 4-Pal 的定量比较

在相同的放射性标记生长抑素受体拮抗剂骨架（DOTA-[xPal³]-LM3）中，将 Tyr³ 替换为不同 Pal 区域异构体后，对 SST2 受体的平衡解离常数（Kᴅ）呈现系统性差异。H-3-Pal-OH 对应的 [¹⁷⁷Lu]Lu-DOTA-[3Pal³]-LM3 的 Kᴅ 值为 0.15 ± 0.01 nM，其亲和力介于 2-Pal（0.18 ± 0.02 nM）和 4-Pal（0.11 ± 0.01 nM）之间，均与临床参考化合物 [¹⁷⁷Lu]Lu-DOTA-LM3（Kᴅ = 0.09 ± 0.02 nM）处于相近水平 [1]。值得注意的是，尽管 4-Pal 显示出略高的绝对亲和力，但其肾脏摄取和滞留特性与 3-Pal 存在显著差异（见下方证据）。

Evidence Dimension	SST2 受体结合亲和力（Kᴅ，nM）
Target Compound Data	0.15 ± 0.01 nM（[¹⁷⁷Lu]Lu-DOTA-[3Pal³]-LM3）
Comparator Or Baseline	2-Pal: 0.18 ± 0.02 nM；4-Pal: 0.11 ± 0.01 nM；LM3 参照：0.09 ± 0.02 nM
Quantified Difference	3-Pal 较 2-Pal 亲和力提升约 17%（Kᴅ 降低 0.03 nM）；较 4-Pal 亲和力低约 27%（Kᴅ 高 0.04 nM）
Conditions	饱和结合实验，[¹⁷⁷Lu]Lu 标记的 DOTA-[xPal³]-LM3 肽，SST2 阳性细胞

Why This Matters

该数据证明 H-3-Pal-OH 能够在保留高亲和力的同时提供不同于 4-Pal 的体内分布特征，为靶向放射性药物设计提供了精准的构效关系依据。

• [1] Mansi R, et al. Pyridyl-Ala in the third position of radiolabeled somatostatin antagonists: the effect of regioisomeric substitution. EJNMMI Radiopharm Chem. 2025;10:35. doi:10.1186/s41181-025-00363-6. View Source

亲脂性/亲水性定量对比：logD 值揭示区域异构对生物分布的决定性影响

在相同的 [¹⁷⁷Lu]Lu-DOTA-[xPal³]-LM3 体系中，测定了各区域异构体的分布系数（logD，pH 7.4）。H-3-Pal-OH 对应化合物的 logD 值为 -2.5 ± 0.1，介于 2-Pal（-2.3 ± 0.1）和 4-Pal（-2.6 ± 0.1）之间，亲水性随氮原子位置由邻位、间位至对位依次递增 [1]。这一趋势与 PubChem 预测的 XLogP3 值（3-Pal 为 -2.5，与实验 logD 高度吻合）相一致 [2]。临床参照物 [¹⁷⁷Lu]Lu-DOTA-LM3 的 logD 值为 -2.3 ± 0.1，表明 3-Pal 的引入显著提高了分子的整体亲水性，且该效应具有区域异构特异性。

Evidence Dimension	亲脂性分布系数（logD，pH 7.4）
Target Compound Data	-2.5 ± 0.1（[¹⁷⁷Lu]Lu-DOTA-[3Pal³]-LM3）
Comparator Or Baseline	2-Pal: -2.3 ± 0.1；4-Pal: -2.6 ± 0.1；LM3 参照：-2.3 ± 0.1
Quantified Difference	3-Pal 较 2-Pal 亲水性提升约 0.2 logD 单位；较 4-Pal 亲水性低 0.1 logD 单位
Conditions	摇瓶法，pH 7.4 磷酸缓冲液/正辛醇体系

Why This Matters

亲水性的可量化差异直接转化为肾脏清除速率和组织分布的差异，为需要调控药代动力学特征的项目提供了可预测的结构优化参数。

• [1] Mansi R, et al. Pyridyl-Ala in the third position of radiolabeled somatostatin antagonists: the effect of regioisomeric substitution. EJNMMI Radiopharm Chem. 2025;10:35. doi:10.1186/s41181-025-00363-6. View Source
• [2] PubChem. 3-(3-Pyridyl)alanine. CID 152953. XLogP3-AA: -2.5. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/152953. View Source

胰高血糖素类似物水溶性增强：3-Pal 对天然芳香族氨基酸的替代优势

在胰高血糖素（Gcg）的结构优化研究中，将 3-Pal 和 4-Pal 分别引入至 Gcg 序列的 6、10、13 位点以替代天然芳香族氨基酸。结果表明，含有 3-Pal 的类似物 9（Gcg[3-Pal⁶,¹⁰,¹³, Aib¹⁶]）在中性 pH 条件下展现出显著增强的水溶性和化学稳定性，同时保持了与天然激素相当的生物活性 [1]。虽然原文未提供以 mg/mL 为单位的具体溶解度数值，但明确报道了“增强的 aqueous solubility”，且后续专利文献进一步确认了该修饰策略在改善肽类药物可制剂性方面的普遍适用性 [2]。

Evidence Dimension	肽水溶性（中性 pH 条件）
Target Compound Data	Gcg[3-Pal⁶,¹⁰,¹³, Aib¹⁶]：显著增强（与天然 Gcg 相比）
Comparator Or Baseline	天然胰高血糖素（水溶性差，中性 pH 下易聚集）
Quantified Difference	定性增强；定量溶解度数据未见报道，但体内药效学等效性在低血糖大鼠和猪模型中已验证
Conditions	中性 pH 缓冲液，室温

Why This Matters

该证据表明，在多肽药物开发中引入 H-3-Pal-OH 可有效改善候选分子的可制剂性，避免因溶解度不足而导致的早期开发失败，尤其适用于需要皮下注射给药的胰高血糖素类急救药物。

• [1] Mroz PA, et al. Pyridyl-alanine as a Hydrophilic, Aromatic Element in Peptide Structural Optimization. J Med Chem. 2016;59(17):8061-7. doi:10.1021/acs.jmedchem.6b00840. View Source
• [2] DiMarchi RD, et al. Aqueously soluble and chemically stable glucagon peptides. US Patent US20200188468A1, 2020. View Source

肾脏滞留与体内稳定性：3-Pal 区别于 2-Pal 和 4-Pal 的独特药代动力学特征

在 [¹⁷⁷Lu]Lu-DOTA-[xPal³]-LM3 的小鼠体内分布研究中，尽管三种 Pal 异构体在 SST2 阳性肿瘤中的累积量相似，但其肾脏摄取与滞留行为存在显著差异。H-3-Pal-OH 对应的 [¹⁷⁷Lu]Lu-DOTA-[3Pal³]-LM3 表现出最高的肾脏摄取量和最长的滞留时间，且在注射后 1 小时的肾脏匀浆色谱分析中，超过 60% 的肽仍保持完整结构，表明其在肾脏组织中具有异常高的代谢稳定性 [1]。相比之下，2-Pal 和 4-Pal 衍生物以及临床参照物 [¹⁷⁷Lu]Lu-DOTA-LM3 均未表现出同等程度的肾脏滞留。

Evidence Dimension	肾脏肽完整性（注射后 1 小时）
Target Compound Data	>60% 完整肽（[¹⁷⁷Lu]Lu-DOTA-[3Pal³]-LM3）
Comparator Or Baseline	2-Pal 衍生物、4-Pal 衍生物、LM3 参照物（均未报道同等水平的肾脏滞留）
Quantified Difference	3-Pal 衍生物在肾脏中具有最高的摄取量和滞留时间；1 小时后完整肽比例 >60%
Conditions	小鼠体内分布实验，肾脏匀浆 HPLC 分析

Why This Matters

该特征提示，含 H-3-Pal-OH 的肽类药物可能在肾脏中具有独特的处置行为，对于肾脏靶向给药或需要延长肾脏暴露时间的适应症（如肾脏肿瘤成像）具有潜在价值，但同时也需要在药物设计中谨慎评估肾脏毒性风险。

• [1] Mansi R, et al. Pyridyl-Ala in the third position of radiolabeled somatostatin antagonists: the effect of regioisomeric substitution. EJNMMI Radiopharm Chem. 2025;10:35. doi:10.1186/s41181-025-00363-6. View Source

手性特异性：D-型 3-吡啶丙氨酸完全丧失受体结合能力

在 DOTA-[2Pal³]-LM3 的合成过程中意外获得了两种非对映异构体，其中 D-2Pal 衍生物完全丧失了对 SST2 受体的识别和结合能力，而 L-2Pal 衍生物则保留了活性 [1]。这一发现明确证实，吡啶丙氨酸在肽序列中的手性构型对于维持受体亲和力至关重要，L-型（即 H-3-Pal-OH 的天然构型）是活性所必需的。

Evidence Dimension	SST2 受体结合能力
Target Compound Data	L-型（3-Pal）：Kᴅ = 0.15 ± 0.01 nM
Comparator Or Baseline	D-型 3-吡啶丙氨酸：无可检测的结合信号
Quantified Difference	D-型完全失活；L-型与 D-型之间亲和力差异 > 1000 倍（基于检测限估算）
Conditions	饱和结合实验，[¹⁷⁷Lu]Lu 标记肽

Why This Matters

该证据直接排除了使用外消旋体或 D-型异构体进行采购和研究的可能性，确认 H-3-Pal-OH（L-型）是唯一具有生物活性的构型，对于确保实验可重复性和药物活性至关重要。

• [1] Mansi R, et al. Pyridyl-Ala in the third position of radiolabeled somatostatin antagonists: the effect of regioisomeric substitution. EJNMMI Radiopharm Chem. 2025;10:35. doi:10.1186/s41181-025-00363-6. View Source

H-3-Pal-OH 最佳科研与工业应用场景

靶向生长抑素受体的放射性诊断与治疗药物开发

基于上述证据，H-3-Pal-OH 已成功应用于生长抑素受体亚型 2（SST2）靶向放射性配体的设计。其适中的亲和力（Kᴅ = 0.15 nM）与亲水性（logD = -2.5）使其成为构建神经内分泌肿瘤成像剂和治疗性放射性药物的理想砌块 [1]。在此场景中，3-Pal 相较于 2-Pal 具有更高的亲和力和亲水性，相较于 4-Pal 则具有差异化的肾脏处置特征，为药代动力学优化提供了额外自由度。

胰高血糖素类急救药物的结构优化与制剂改良

天然胰高血糖素因水溶性差和化学稳定性不足而限制了其临床应用。将 H-3-Pal-OH 引入至胰高血糖素序列的多个芳香族位点，可显著提高肽在中性 pH 下的水溶性和稳定性，同时保持完整的生物活性 [2]。该修饰策略已获专利保护 [3]，适用于开发无需复溶即可直接注射的胰高血糖素急救笔或持续皮下输注制剂。

肾脏靶向肽类药物的设计

[¹⁷⁷Lu]Lu-DOTA-[3Pal³]-LM3 在肾脏中表现出异常高的摄取量和代谢稳定性（1 小时后完整肽比例 >60%），提示含 3-Pal 的肽类分子可能具有肾脏组织趋向性 [1]。对于需要肾脏局部给药或延长肾脏暴露时间的适应症（如肾脏肿瘤成像、肾小管靶向治疗），H-3-Pal-OH 的引入可能提供独特的药代动力学优势。

抗肿瘤环肽与抗菌肽的结构修饰

H-3-Pal-OH 已被证实为天然抗分枝杆菌环肽 Pyridomycin 的关键组成单元 [4]，并出现在多种抗菌和抗肿瘤非核糖体肽的结构中。其吡啶侧链提供的额外氢键供体/受体能力可用于增强肽-靶标相互作用，同时改善分子的整体极性平衡。对于需要精细调控选择性、细胞渗透性或代谢稳定性的新型环肽药物开发项目，H-3-Pal-OH 是值得优先评估的芳香族氨基酸替代品。

• [1] Mansi R, et al. Pyridyl-Ala in the third position of radiolabeled somatostatin antagonists: the effect of regioisomeric substitution. EJNMMI Radiopharm Chem. 2025;10:35. doi:10.1186/s41181-025-00363-6. View Source
• [2] Mroz PA, et al. Pyridyl-alanine as a Hydrophilic, Aromatic Element in Peptide Structural Optimization. J Med Chem. 2016;59(17):8061-7. doi:10.1021/acs.jmedchem.6b00840. View Source
• [3] DiMarchi RD, et al. Aqueously soluble and chemically stable glucagon peptides. US Patent US20200188468A1, 2020. View Source
• [4] Hartkoorn RC, et al. Pyridomycin bridges the binding pocket of InhA. Nat Chem Biol. 2014;10(2):96-8. doi:10.1038/nchembio.1428. View Source